Cas no 1249031-56-8 (N2-(3-Methoxyphenyl)pyrimidine-2,5-diamine)

• Product Name: N2-(3-Methoxyphenyl)pyrimidine-2,5-diamine
• CAS No: 1249031-56-8
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 5187394
• Update Time: 2025-06-13

N2-(3-Methoxyphenyl)pyrimidine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(3-Methoxyphenyl)pyrimidine-2,5-diamine
• 2-N-(3-methoxyphenyl)pyrimidine-2,5-diamine
• SB59709

• Inchi： 1S/C11H12N4O/c1-16-10-4-2-3-9(5-10)15-11-13-6-8(12)7-14-11/h2-7H,12H2,1H3,(H,13,14,15)
• InChI Key： UQSJAPSDYSOVMO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC1N=CC(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.4
• Topological Polar Surface Area: 73.1

Additional information on N2-(3-Methoxyphenyl)pyrimidine-2,5-diamine

Comprehensive Overview of N2-(3-Methoxyphenyl)pyrimidine-2,5-diamine (CAS No. 1249031-56-8)

N2-(3-Methoxyphenyl)pyrimidine-2,5-diamine (CAS No. 1249031-56-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine core and 3-methoxyphenyl substitution, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a promising candidate for targeting specific biological pathways.

In recent years, the demand for N2-(3-Methoxyphenyl)pyrimidine-2,5-diamine has increased due to its relevance in small-molecule therapeutics and kinase inhibitor research. The compound's structural features allow it to interact with various enzymes and receptors, making it a valuable tool in medicinal chemistry. Its CAS No. 1249031-56-8 is frequently searched in scientific databases, reflecting its importance in academic and industrial laboratories.

One of the key reasons for the growing interest in N2-(3-Methoxyphenyl)pyrimidine-2,5-diamine is its potential role in addressing drug-resistant diseases. With the rise of antibiotic resistance and the need for novel therapeutic agents, researchers are exploring this compound's efficacy in modulating cellular processes. Additionally, its synthetic accessibility and structural versatility make it an attractive scaffold for designing new bioactive molecules.

The compound's mechanism of action is another area of active investigation. Studies suggest that N2-(3-Methoxyphenyl)pyrimidine-2,5-diamine may influence signal transduction pathways, particularly those involving protein kinases. This has led to its inclusion in high-throughput screening campaigns aimed at identifying new drug candidates. Its pharmacokinetic properties, such as solubility and metabolic stability, are also under scrutiny to optimize its therapeutic potential.

From a commercial perspective, CAS No. 1249031-56-8 is often sourced by pharmaceutical companies and contract research organizations (CROs) for preclinical studies. The compound's purity and synthetic route are critical factors that determine its suitability for research applications. Suppliers frequently highlight these aspects to meet the stringent requirements of the scientific community.

In conclusion, N2-(3-Methoxyphenyl)pyrimidine-2,5-diamine (CAS No. 1249031-56-8) represents a fascinating area of study in modern chemistry and drug development. Its unique properties and potential applications continue to drive research efforts, making it a compound of significant interest in both academic and industrial settings. As scientific advancements progress, this molecule may play a pivotal role in the discovery of next-generation therapeutics.